Cas no 2137588-45-3 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 2137588-45-3
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5973843
• PubChem ID: 165662914
• Update Time: 2025-06-14

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137588-45-3
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid
• EN300-714899

• Inchi： 1S/C23H21N3O4/c27-22(28)20-21(24-19-11-5-6-12-26(19)20)25-23(29)30-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18H,5-6,11-13H2,(H,25,29)(H,27,28)
• InChI Key： BXTPDNOIACAWLX-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N2C(CCCC2)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Analysis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 2137588-45-3)

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid, identified by its CAS No. 2137588-45-3, is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique imidazo[1,2-a]pyridine core, a scaffold renowned for its bioactivity and versatility in drug discovery. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group further enhances its utility in peptide synthesis, making it a valuable tool for researchers.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their potential in treating various diseases, including cancer and infectious diseases. The incorporation of the Fmoc group in this compound aligns with the growing trend of using protective groups in solid-phase peptide synthesis (SPPS), a technique widely adopted in the development of novel therapeutics. Researchers frequently search for "Fmoc-protected amino acids" and "imidazo[1,2-a]pyridine applications," reflecting the compound's relevance in contemporary scientific inquiries.

The structural complexity of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid offers multiple sites for chemical modification, enabling the creation of diverse derivatives. This adaptability is particularly appealing in the context of "fragment-based drug design" and "scaffold hopping," two strategies gaining traction in modern medicinal chemistry. The compound's carboxylic acid functionality also facilitates conjugation with other molecules, a feature often explored in the development of prodrugs and targeted therapies.

From a synthetic perspective, the compound's CAS No. 2137588-45-3 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on "peptide coupling reagents" or "heterocyclic building blocks" frequently encounter this molecule in vendor catalogs. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its practicality in experimental settings.

Beyond its immediate applications, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical research. As interest in "small molecule inhibitors" and "kinase-targeted therapies" continues to grow, compounds like this are poised to play pivotal roles in advancing therapeutic innovation. Its detailed characterization and availability through reputable suppliers ensure its continued prominence in scientific literature and industrial applications alike.